Cas no 899971-71-2 (N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899971-71-2
• MF: C₁₆H₁₆ClN₅O₃
• MW: 361.782941818237
• CID: 5490844
• Update Time: 2025-07-09

N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(3-chloro-4-methylphenyl)-1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-
• N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C16H16ClN5O3/c1-10-2-3-11(6-13(10)17)20-14(24)8-21-9-18-15-12(16(21)25)7-19-22(15)4-5-23/h2-3,6-7,9,23H,4-5,8H2,1H3,(H,20,24)
• InChI Key： JOJPERBNSNKRLA-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C(Cl)=C2)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide: A Comprehensive Overview

The compound with CAS No. 899971-71-2, known as N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its unique properties and mechanisms of action, making it a promising candidate for therapeutic interventions.

The molecular structure of N-(3-chloro-4-methylphenyl)-2-1-(2-hydroxyethyl)-4-oxo... is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic system known for its stability and bioactivity. The presence of a hydroxyethyl group and a chloromethyl substituent further enhances its chemical versatility. Researchers have recently explored the compound's ability to modulate key biological pathways, particularly in the context of cancer and inflammatory diseases.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling and regulation. By inhibiting specific kinases, this compound could potentially halt the progression of various diseases at the molecular level. Recent in vitro studies have demonstrated its efficacy in inhibiting key kinases involved in oncogenesis, suggesting its potential as an anticancer agent.

In addition to its enzymatic activity, the compound's pharmacokinetic properties have been extensively studied. Its ability to penetrate cellular membranes and distribute across tissues makes it a viable candidate for systemic administration. Researchers have also investigated its metabolic stability and bioavailability, which are crucial factors for drug development.

The synthesis of N-(3-chloro... involves a multi-step process that combines advanced organic chemistry techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the core pyrazolo[3,4-d]pyrimidine framework. This approach not only ensures high yields but also allows for fine-tuning of the molecule's substituents to optimize its pharmacological properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, revealing critical binding motifs that contribute to its activity. These findings have paved the way for rational drug design strategies aimed at improving its potency and selectivity.

Moreover, preclinical studies have been conducted to evaluate the safety and efficacy of this compound. Animal models have shown promising results in terms of tumor growth inhibition and reduced inflammation without significant adverse effects. These findings underscore its potential as a next-generation therapeutic agent.

In conclusion, N-(3-chloro... represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings on its biological activity and pharmacokinetics, positions it as a leading candidate for future drug development efforts. As ongoing studies continue to unravel its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.